molecular formula C22H22N2 B6015785 1-methyl-4-(1-pyrenylmethyl)piperazine

1-methyl-4-(1-pyrenylmethyl)piperazine

Cat. No.: B6015785
M. Wt: 314.4 g/mol
InChI Key: RTUSWPYNUDLJCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-4-(1-pyrenylmethyl)piperazine is a piperazine derivative characterized by a methyl group at the 1-position and a pyrenylmethyl substituent at the 4-position of the piperazine ring. Piperazine derivatives are heterocyclic compounds widely studied for their pharmacological versatility, including anticancer, antimicrobial, and antifilarial activities . The pyrenylmethyl group introduces a bulky, polyaromatic moiety, which may enhance binding affinity through π-π interactions or hydrophobic effects.

Properties

IUPAC Name

1-methyl-4-(pyren-1-ylmethyl)piperazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N2/c1-23-11-13-24(14-12-23)15-19-8-7-18-6-5-16-3-2-4-17-9-10-20(19)22(18)21(16)17/h2-10H,11-15H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RTUSWPYNUDLJCK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)CC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Anticancer Activity
  • 1-Methyl-4-(pyridin-4-yl)piperazine (Purine Derivatives)
    Incorporated into purine-based SMO receptor antagonists, this compound demonstrated potent suppression of cancer cell growth in vitro and in vivo. The pyridinyl group enhances interaction with the Hedgehog signaling pathway, suggesting that aromatic nitrogen-containing substituents improve target engagement .
  • 1-Methyl-4-(2-[trifluoromethyl]benzyl)piperazine Found in kinase inhibitors like ponatinib, this derivative inhibits FLT3-driven AML cell proliferation.
Antimicrobial and Antifilarial Activity
  • 1-Methyl-4-[5-(4-substitutedphenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine
    Derivatives with fluorobenzyl or propinyl groups exhibited potent antifungal activity against Fusarium oxysporum and Gibberella zeae. The sulfonyl-thiadiazole group enhances solubility and target specificity .
  • N-Oxide of 1-Methyl-4-(pyrrolidin-1-yl-carbonyl)piperazine Demonstrated microfilaricidal activity, though less potent than its parent compound.
Antidiabetic Activity
  • 1-Methyl-4-(2',4'-dichlorobenzyl)-2-imidazolylpiperazine (PMS 812) Exhibited glucose-lowering effects via insulin secretion, independent of α2-adrenoceptor blockage. Chlorinated aromatic substituents improved metabolic stability and potency .

Physicochemical Properties

Solubility and pKa
  • Piperazine-Quinolone Derivatives Ethylene or methylene spacers between piperazine and quinolone moieties improved aqueous solubility (80 μM at pH 2.0–6.5) compared to direct attachment (20 μM). The pyrenylmethyl group, being hydrophobic, may reduce solubility unless balanced with hydrophilic spacers .
  • 1-Methyl-4-(5-nitro-2-pyridinyl)piperazine
    Nitro groups lower pKa (~5–6), enhancing protonation-dependent solubility. The pyrenylmethyl group’s neutral aromaticity may limit ionization, necessitating formulation optimization .
Metabolic Stability
  • Oxidation of Piperazine Moieties Manganese oxide (MnO₂) oxidizes piperazine rings via dealkylation and hydroxylation.

Selectivity and Synergistic Effects

  • Piperazine-Substituted Naphthoquinones PARP-1 inhibition selectivity was attributed to piperazine substitution patterns, suggesting that pyrenylmethyl’s bulk could enhance target specificity .
  • 1-Methyl-4-(2-[trifluoromethyl]benzyl)piperazine in Ponatinib
    While effective against FLT3, this moiety also caused cardiovascular toxicity. Pyrenylmethyl’s distinct structure might mitigate off-target effects but requires toxicity profiling .

Data Table: Key Structural Analogues and Properties

Compound Name Substituent Biological Activity Key Finding(s) Reference ID
1-Methyl-4-(pyridin-4-yl)piperazine Pyridinyl Anticancer (SMO inhibition) Potent in vitro/in vivo activity via Hedgehog pathway modulation
1-Methyl-4-(2-CF₃-benzyl)piperazine Trifluoromethylbenzyl Anticancer (FLT3 inhibition) Synergy with aminoisoquinoline required for efficacy; toxicity concerns
1-Methyl-4-(5-nitro-2-pyridinyl)piperazine Nitropyridinyl N/A (Structural analog) Lower pKa enhances solubility; nitro group aids redox interactions
PMS 812 (Antidiabetic) 2',4'-Dichlorobenzyl Antidiabetic Stimulates insulin secretion; chlorination improves stability
Thiadiazol-sulfonylpiperazine Sulfonyl-thiadiazole Antifungal Fluorobenzyl/propinyl groups enhance activity against F. oxysporum

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.